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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B039855 Get Quote

Essential Safety and Handling Guide for N-(2-
Heptyl)aniline
Disclaimer: No specific Safety Data Sheet (SDS) is readily available for N-(2-Heptyl)aniline.

The following guidance is based on the safety data of the closely related and structurally

analogous compound, Aniline. It is imperative to treat N-(2-Heptyl)aniline with at least the

same level of caution as Aniline.

Immediate Safety and Logistical Information
This guide provides essential procedures for researchers, scientists, and drug development

professionals for the safe handling, storage, and disposal of N-(2-Heptyl)aniline. Adherence to

these protocols is critical to minimize risks and ensure a safe laboratory environment.

Physical and Chemical Properties
A summary of known and predicted physical and chemical properties for N-Heptylaniline and

the parent compound, Aniline, are provided below for reference.
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Property N-Heptylaniline Aniline

CAS Number 3007-70-3 62-53-3

Molecular Formula C13H21N C6H7N

Molecular Weight 191.31 g/mol 93.13 g/mol

Boiling Point 160-161 °C at 21 Torr[1] 184 °C[2]

Density 0.906 g/cm³[1] 1.0297 g/mL[2]

Appearance Not specified; likely a liquid
Colorless to pale yellow

liquid[2]

Odor Not specified Fishy, amine-like[2]

Solubility Not specified
Slightly soluble in water;

soluble in organic solvents[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling N-(2-
Heptyl)aniline to prevent exposure.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). Check

manufacturer's compatibility

data.

Prevents skin contact and

absorption. Aniline is toxic

upon skin contact.[3][4]

Eye Protection
Chemical splash goggles and

a face shield.

Protects eyes and face from

splashes and vapors. Aniline

can cause serious eye

damage.[3][4]

Skin and Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

Consider a chemical-resistant

apron for larger quantities.

Prevents accidental skin

contact. Contaminated clothing

must be removed immediately.

[5]

Respiratory Protection

Use in a certified chemical

fume hood.[5] If a fume hood is

not available or for emergency

situations, a NIOSH-approved

respirator with organic vapor

cartridges is required.

Prevents inhalation of toxic

vapors. Aniline is toxic if

inhaled.[3][4]

Operational Plan: Handling and Storage
Engineering Controls:

All work with N-(2-Heptyl)aniline must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[5]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[5]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Have spill

cleanup materials readily available.
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Dispensing: Avoid generating aerosols or vapors.[6] Use appropriate tools for transferring the

chemical.

General Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly

after handling, even if gloves were worn.[6]

Clothing: Remove any contaminated clothing immediately and launder before reuse.

Storage Plan:

Store in a tightly sealed, properly labeled container.[5]

Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[5]

Store away from incompatible materials such as oxidizing agents and strong acids.[5]

The storage area should be secure and accessible only to authorized personnel.[6]

Disposal Plan
All waste containing N-(2-Heptyl)aniline must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all N-(2-Heptyl)aniline waste, including contaminated

consumables (e.g., pipette tips, gloves), in a designated and clearly labeled hazardous

waste container. Do not mix with other waste streams.[6]

Container Management: Keep the waste container tightly closed when not in use.[6]

Spill Residues: Absorb small spills with an inert material (e.g., vermiculite, sand) and place

the absorbent material into the hazardous waste container.[5]

Disposal Request: Arrange for disposal through your institution's environmental health and

safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste

disposal.
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Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[8]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately.[8] If breathing is difficult, provide

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with

water and give them one to two glasses of water to drink.[6] Seek immediate medical

attention.[8]

In Case of a Spill:

Evacuate: Alert others in the area and evacuate the immediate vicinity.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Control: For small spills, and if you are trained to do so, contain the spill with an inert

absorbent material.[5]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed, labeled container for hazardous waste disposal.[7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your supervisor and EHS department. For large spills,

evacuate the area and contact your institution's emergency response team.[8]
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Workflow for Safe Handling of N-(2-Heptyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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